BE“GHE Foundational & Exploratory

Check Availability & Pricing

physical properties of 2-Amino-6-
methoxybenzonitrile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-6-methoxybenzonitrile

Cat. No.: B073248

An In-depth Technical Guide on the Physical Properties of 2-Amino-6-methoxybenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
Amino-6-methoxybenzonitrile, a chemical compound of interest in various research and
development fields. The information is presented in a structured format to facilitate easy access
and comparison of data. This guide also outlines general experimental protocols for the
determination of key physical properties.

Core Physical Properties

The physical characteristics of a compound are fundamental to its application in research and
drug development, influencing factors such as solubility, formulation, and reaction kinetics.

Summary of Physical Data

The following table summarizes the key physical and chemical properties of 2-Amino-6-
methoxybenzonitrile.
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Property Value Source(s)
Molecular Formula CsHsN20 [1112][3]
Molecular Weight 148.16 g/mol [11[2][3]
Melting Point 141 °C [1]
Boiling Point 339.4 °C at 760 mmHg [1112]
Density 1.17 g/cm3 [1]
Fine off-white to light tan
powder (for the related
compound 2-amino-6-
Appearance _ [4]
methoxybenzothiazole,
suggesting a similar
appearance)
Vapor Pressure 9.22E-05 mmHg at 25°C [1]
Flash Point 159.1 °C [1]
pKa (Predicted) 1.39+0.10 [1]
LogP (Predicted) 1.73 [1]
Room temperature, in a dark
Storage Temperature place under an inert [1]
atmosphere
CAS Number 1591-37-3 [1][3]

Experimental Protocols

Standard methodologies are employed to determine the physical properties of organic
compounds like 2-Amino-6-methoxybenzonitrile. While specific experimental data for this
compound is not extensively published, the following general protocols are applicable.

Melting Point Determination

The melting point is a crucial indicator of purity.
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e Apparatus: Capillary melting point apparatus (e.g., Mel-Temp or similar).

e Procedure:

[¢]

A small, dry sample of the compound is finely powdered and packed into a capillary tube
to a height of 2-3 mm.

[¢]

The capillary tube is placed in the heating block of the apparatus.

o

The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting
point.

[e]

The temperature range from the appearance of the first liquid drop to the complete
liquefaction of the sample is recorded as the melting range.[5][6]

Boiling Point Determination

Due to the high boiling point of 2-Amino-6-methoxybenzonitrile, distillation under reduced
pressure is recommended to prevent decomposition.

o Apparatus: Simple or vacuum distillation apparatus.[5]
e Procedure (Simple Distillation):
o The compound is placed in a round-bottom flask with a few boiling chips.
o The flask is connected to a distillation head with a condenser and a collection flask.

o Athermometer is positioned so that the top of the bulb is level with the side arm of the
distillation head.

o The flask is heated, and the temperature is recorded when the liquid is boiling and the
vapor is condensing on the thermometer bulb, indicating the boiling point.[5]

Solubility Assessment

Solubility is determined by testing the dissolution of the compound in various solvents.

e Procedure:
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o A small, measured amount of the solute (e.g., 10 mg) is added to a test tube containing a
small volume of the solvent (e.g., 1 mL).

o The mixture is agitated at a constant temperature.

o Observations are made to determine if the solid dissolves completely, partially, or not at
all.[6][7][8] This is repeated with a range of polar and non-polar solvents.

Spectroscopic Analysis

Spectroscopic techniques are essential for structural elucidation and confirmation.
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o A small amount of the sample is dissolved in a deuterated solvent (e.g., CDCIls or DMSO-
de).

o The solution is placed in an NMR tube.
o 1H and 3C NMR spectra are acquired to determine the chemical structure.[9]
e Infrared (IR) Spectroscopy:
o A small amount of the solid sample is placed on the crystal of an ATR-FTIR spectrometer.
o The IR spectrum is recorded to identify functional groups present in the molecule.[9]
e Mass Spectrometry (MS):
o Adilute solution of the sample is prepared and introduced into the mass spectrometer.

o The mass-to-charge ratio of the molecular ion and fragment ions are determined to
confirm the molecular weight and aspects of the structure.[9]

Visualizations
Experimental Workflow for Physical Property
Determination
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The following diagram illustrates a typical workflow for the characterization of the physical
properties of a solid organic compound like 2-Amino-6-methoxybenzonitrile.

Experimental Workflow for Physical Property Determination
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Caption: A logical workflow for determining the physical and spectroscopic properties of a solid
organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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